Cas no 1415562-88-7 (ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate)

Ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate is a synthetic organic compound featuring a multi-functional phenolic and acetoxy ester structure. Its molecular design incorporates acetyl, hydroxy, and propyl substituents, contributing to its potential utility as an intermediate in fine chemical synthesis. The compound’s ether and ester linkages enhance its solubility in organic solvents, facilitating its use in reactions requiring controlled reactivity. Its structural complexity allows for selective modifications, making it valuable in pharmaceutical or agrochemical research. The presence of both phenolic and ester groups suggests potential applications in UV stabilization or polymer chemistry. Proper handling and storage under inert conditions are recommended to preserve its stability.
ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate structure
1415562-88-7 structure
Product Name:ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate
CAS No:1415562-88-7
MF:C24H30O7
MW:430.490808010101
CID:4595390
PubChem ID:78357954
Update Time:2025-05-21

ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate
    • ethyl2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate
    • CS-15372
    • 1415562-88-7
    • CS-M0587
    • AKOS037650825
    • Inchi: 1S/C24H30O7/c1-4-7-21-22(13-12-20(17(3)25)24(21)27)30-15-6-14-29-18-8-10-19(11-9-18)31-16-23(26)28-5-2/h8-13,27H,4-7,14-16H2,1-3H3
    • InChI Key: VDZMTYPFGVVCRJ-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)COC1=CC=C(OCCCOC2=CC=C(C(C)=O)C(O)=C2CCC)C=C1

Computed Properties

  • Exact Mass: 430.19915329g/mol
  • Monoisotopic Mass: 430.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 14
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 91.3Ų

ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-M0587-200mg
ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate
1415562-88-7
200mg
$1320.0 2022-04-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00837147-250mg
Ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate
1415562-88-7 98%
250mg
¥14910.0 2023-04-02

Additional information on ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate

Ethyl 2-(4-(3-(4-Acetyl-3-Hydroxy-2-Propylphenoxy)Propoxy)Phenoxy)Acetate: A Comprehensive Overview

Ethyl 2-(4-(3-(4-Acetyl-3-Hydroxy-2-Propylphenoxy)Propoxy)Phenoxy)Acetate, commonly referred to by its CAS number 1415562-88-7, is a complex organic compound with a diverse range of applications in various industries. This compound is characterized by its intricate molecular structure, which includes multiple functional groups such as hydroxyl, acetyl, and propyl groups, as well as ether linkages. These features contribute to its unique chemical properties and make it a valuable component in numerous synthetic processes.

The molecular structure of ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate is highly versatile, enabling it to participate in a wide array of chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates. For instance, researchers have explored its role in the development of biodegradable polymers, which are increasingly sought after in the packaging and medical industries due to their environmental benefits.

One of the most notable aspects of this compound is its biological activity. Preliminary investigations suggest that it may possess antioxidant properties, making it a candidate for use in cosmetic formulations aimed at skin protection and anti-aging. Furthermore, its ability to interact with cellular receptors has led to exploratory research into its potential as a drug delivery agent. These findings underscore the importance of continued research into its pharmacological properties.

The synthesis of ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic techniques have significantly improved the efficiency and yield of this synthesis. For example, the use of microwave-assisted synthesis has been shown to reduce reaction times while maintaining product purity. Such innovations not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

In terms of environmental impact, this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory bodies are increasingly focusing on such compounds to ensure their safe disposal and minimize ecological risks.

Looking ahead, the future of ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate lies in its ability to adapt to emerging market demands. The growing emphasis on green chemistry presents an opportunity for researchers to develop more sustainable production methods and applications for this compound. Additionally, its potential role in nanotechnology applications is an area that warrants further exploration.

In conclusion, ethyl 2-(4-(3-(4-acetyl-3-hydroxy-2-propylphenoxy)propoxy)phenoxy)acetate is a multifaceted compound with significant potential across various sectors. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological research, position it as a key player in the development of innovative solutions for tomorrow's challenges.

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